Cas no 1805407-99-1 (2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine)
2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine
-
- Inchi: 1S/C7H5BrF2IN/c1-3-5(7(9)10)4(11)2-12-6(3)8/h2,7H,1H3
- InChI Key: OOTALMGQICRZFT-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(C)=C1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9
2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029058953-1g |
2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine |
1805407-99-1 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine
Recent Advances in the Application of 2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine (CAS: 1805407-99-1) in Chemical Biology and Pharmaceutical Research
The compound 2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine (CAS: 1805407-99-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics. This heterocyclic scaffold, characterized by its unique halogen and difluoromethyl substitutions, has demonstrated significant potential in medicinal chemistry due to its ability to modulate protein-ligand interactions and enhance pharmacokinetic properties. Recent studies have highlighted its role in the construction of kinase inhibitors and antiviral agents, leveraging its reactivity in cross-coupling reactions and nucleophilic substitutions.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its bromo and iodo substituents for sequential Suzuki-Miyaura couplings, enabling rapid diversification of the pyridine core. The resulting compounds exhibited nanomolar potency against BTK, with improved selectivity profiles compared to existing clinical candidates. This work underscores the compound's versatility in structure-activity relationship (SAR) optimization campaigns.
In parallel research, the difluoromethyl group of 1805407-99-1 has been investigated for its role in enhancing metabolic stability. A recent ACS Medicinal Chemistry Letters publication demonstrated that this moiety significantly reduces oxidative metabolism in liver microsomes, addressing a common limitation of pyridine-containing drug candidates. The electron-withdrawing nature of the difluoromethyl group was shown to modulate the electron density of the pyridine ring, thereby influencing both the compound's reactivity in synthetic transformations and its biological activity.
The compound's application in radiopharmaceutical development has also gained attention. A 2024 Nature Communications paper reported its use as a precursor for 18F-labeled PET tracers, where the iodo substituent served as an excellent leaving group for nucleophilic aromatic substitution with [18F]fluoride. This approach enabled the efficient synthesis of neuroimaging agents targeting sigma-2 receptors, with the difluoromethyl group contributing to enhanced blood-brain barrier penetration.
From a safety and scalability perspective, recent process chemistry studies have addressed the challenges associated with the large-scale production of 1805407-99-1. Innovations in halogen exchange reactions and purification techniques have improved yields to >85% while maintaining high purity (>99.5%), as documented in a recent Organic Process Research & Development article. These advances are critical for supporting the compound's growing use in preclinical and clinical development programs.
Looking forward, the unique combination of reactive handles (bromo, iodo) and the metabolically stabilizing difluoromethyl group positions 2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine as a privileged building block in drug discovery. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, where its structural features may enable new modes of target engagement. The compound's CAS number (1805407-99-1) has consequently seen a marked increase in patent filings over the past two years, particularly in oncology and infectious disease applications.
1805407-99-1 (2-Bromo-4-(difluoromethyl)-5-iodo-3-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)